Cas no 2172518-72-6 (3-1-amino-2-(propan-2-yloxy)ethyloxetan-3-ol)

• Product Name: 3-1-amino-2-(propan-2-yloxy)ethyloxetan-3-ol
• CAS No: 2172518-72-6
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 5941963
• PubChem ID: 165601060
• Update Time: 2025-07-23

3-1-amino-2-(propan-2-yloxy)ethyloxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-1-amino-2-(propan-2-yloxy)ethyloxetan-3-ol
• 2172518-72-6
• EN300-1638905
• 3-[1-amino-2-(propan-2-yloxy)ethyl]oxetan-3-ol

• Inchi： 1S/C8H17NO3/c1-6(2)12-3-7(9)8(10)4-11-5-8/h6-7,10H,3-5,9H2,1-2H3
• InChI Key： ZWCGMESXBSGVMN-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C(COC(C)C)N)O

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 64.7Ų

Additional information on 3-1-amino-2-(propan-2-yloxy)ethyloxetan-3-ol

Introduction to 3-1-amino-2-(propan-2-yloxy)ethyloxetan-3-ol (CAS No. 2172518-72-6)

3-1-amino-2-(propan-2-yloxy)ethyloxetan-3-ol is a highly specialized organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. The compound, identified by its Chemical Abstracts Service (CAS) number 2172518-72-6, features an oxetane ring embedded within its molecular structure, which is a key feature contributing to its distinct chemical properties and potential biological activities. This introduction delves into the compound's chemical characteristics, its significance in modern medicinal chemistry, and its emerging role in therapeutic research.

The molecular architecture of 3-1-amino-2-(propan-2-yloxy)ethyloxetan-3-ol is characterized by a cyclohexene derivative with an amine group at the 1-position, an ethoxy group linked to a propanol moiety at the 2-position, and another hydroxyl group at the 3-position. This intricate arrangement imparts a high degree of flexibility and reactivity to the molecule, making it a versatile scaffold for further chemical modifications. The presence of the oxetane ring further enhances its potential as a pharmacophore, given that oxetane-containing compounds are known for their stability and ability to engage in specific hydrogen bonding interactions with biological targets.

In recent years, there has been a surge in interest regarding heterocyclic compounds, particularly those containing oxetane rings, due to their demonstrated efficacy in modulating various biological pathways. The oxetane moiety is particularly appealing because it can adopt multiple conformations, allowing for precise alignment with biological targets such as enzymes and receptors. This conformational flexibility has been exploited in the design of novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer. The amine and hydroxyl functional groups in 3-1-amino-2-(propan-2-yloxy)ethyloxetan-3-ol provide additional sites for chemical derivatization, enabling researchers to fine-tune its pharmacological properties.

One of the most compelling aspects of 3-1-amino-2-(propan-2-yloxy)ethyloxetan-3-ol is its potential application in the development of kinase inhibitors. Kinases are a class of enzymes that play critical roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. The oxetane ring's ability to interact with hydrophobic pockets within kinase active sites makes it an ideal scaffold for designing potent inhibitors. Furthermore, the presence of both an amine and a hydroxyl group allows for the introduction of polar interactions that can further enhance binding affinity. Several recent studies have highlighted the success of oxetane-based kinase inhibitors in preclinical trials, underscoring their therapeutic promise.

Another area where 3-1-amino-2-(propan-2-yloxy)ethyloxetan-3-ol shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, and inhibiting inflammatory pathways has become a major focus in drug development. The compound's structural features suggest that it may be able to modulate inflammatory cytokine production by interacting with specific intracellular signaling molecules. Preliminary computational studies have indicated that the oxetane ring can effectively engage with residues critical for inflammatory pathway regulation, potentially leading to novel anti-inflammatory agents.

The synthesis of 3-1-amino-2-(propan-2-yloxy)ethyloxetan-3-ol presents both challenges and opportunities for synthetic chemists. The oxetane ring itself is relatively stable but can be selectively opened under controlled conditions to introduce desired functional groups. Recent advances in transition metal-catalyzed reactions have made it possible to construct complex oxetane derivatives more efficiently than ever before. These methods have enabled researchers to explore new synthetic routes that could lead to scalable production processes for this compound and its derivatives.

In conclusion,3–1–amino–2–(propan–2–yloxy)ethyloxetan–3–ol (CAS No. 2172518–72–6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it well-suited for applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. As our understanding of biological targets continues to evolve, compounds like this one are likely to play an increasingly important role in the next generation of therapeutics. Future studies should focus on optimizing synthetic methodologies and conducting detailed pharmacological evaluations to fully realize its potential as a therapeutic agent.